Cas no 72017-01-7 (Benzenecarboximidoyl chloride, N-methyl-, (E)-)

• Product Name: Benzenecarboximidoyl chloride, N-methyl-, (E)-
• CAS No: 72017-01-7
• MF: C₈H₈ClN
• MW: 153.608820915222
• CID: 1752417
• PubChem ID: 576277
• Update Time: 2025-04-21

Benzenecarboximidoyl chloride, N-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidoyl chloride, N-methyl-, (E)-
• N-methylbenzenecarboximidoyl chloride
• KFVKPSOJAAJVSR-UHFFFAOYSA-N
• SCHEMBL7456390
• N-Methylbenzimidoyl chloride
• N-[(E)-Methyl]benzenecarboximidoyl chloride #
• (N-methyl)-benzimidoyl chloride
• N-methylbenz-imidoyl chloride
• N-methyl benzimidoyl chloride
• KFVKPSOJAAJVSR-CSKARUKUSA-N
• DTXSID60341860
• 72017-01-7

• Inchi： 1S/C8H8ClN/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3/b10-8-
• InChI Key： KFVKPSOJAAJVSR-NTMALXAHSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=N\C

Computed Properties

• Exact Mass: 153.03464
• Monoisotopic Mass: 153.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36